2-Amino-2-(4-methylphenyl)-2-phenylacetic acid

• CAS No.: 6303-35-1
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol
• IUPAC Name: 2-amino-2-(4-methylphenyl)-2-phenylacetic acid
• InChI: InChI=1S/C15H15NO2/c1-11-7-9-13(10-8-11)15(16,14(17)18)12-5-3-2-4-6-12/h2-10H,16H2,1H3,(H,17,18)
• InChI Key: XBGFDGWLOAEVHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=CC=C2)(C(=O)O)N

Description

2-Amino-2-(4-methylphenyl)-2-phenylacetic acid is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of α-bromophenylacetic acid (1.00 g, 4.65 mmol) in acetonitrile (20 mL), is added 4-methyl-phenylamine (0.96 g, 9.30 mmol) and the mixture reacted in a closed vessel under MW irradiation at 100° C. for 1 hour (UPLC-MS monitoring: complete conversion). Solvent is evaporated and residue is portioned between EtOAc and 2N HCl. The organic phase is dried over Na2SO4, filtered and evaporated to dryness to get desired compound as a yellow solid (0.88 g, 78% yield).